Cas no 126811-06-1 (9-Azabicyclo[4.2.1]nonan-2-one,9-methyl-, (1R,6R)-)
126811-06-1 structure
Product Name:9-Azabicyclo[4.2.1]nonan-2-one,9-methyl-, (1R,6R)-
CAS No:126811-06-1
MF:C9H15NO
MW:153.221502542496
CID:103330
PubChem ID:11105561
Update Time:2025-04-18
9-Azabicyclo[4.2.1]nonan-2-one,9-methyl-, (1R,6R)- Chemical and Physical Properties
Names and Identifiers
-
- 9-Azabicyclo[4.2.1]nonan-2-one,9-methyl-, (1R,6R)-
- 9-Azabicyclo[4.2.1]nonan-2-one,9-methyl-,(1R,6R)-(9CI)
- (1R,6R)-9-methyl-9-azabicyclo[4.2.1]nonan-2-one
- 126811-06-1
-
- Inchi: 1S/C9H15NO/c1-10-7-3-2-4-9(11)8(10)6-5-7/h7-8H,2-6H2,1H3/t7-,8-/m1/s1
- InChI Key: NSXLLMSGQVUQOG-HTQZYQBOSA-N
- SMILES: O=C1CCC[C@@H]2CC[C@H]1N2C
Computed Properties
- Exact Mass: 153.11545
- Monoisotopic Mass: 153.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 20.3Ų
Experimental Properties
- PSA: 20.31
9-Azabicyclo[4.2.1]nonan-2-one,9-methyl-, (1R,6R)- Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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